Nickel64

• CAS No.: 14378-31-5
• Molecular Formula: C24H20N2O2

Description

Nickel64 is a useful research compound. Its molecular formula is C24H20N2O2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Nuclear Structure and Dynamics of the Nickel 64 Nucleus

Production of Copper-64 via Proton Bombardment of Nickel-64 Targets

The most common and well-established method for producing Copper-64 (⁶⁴Cu) involves the proton bombardment of isotopically enriched Nickel-64 targets. This process is typically carried out using low to medium-energy cyclotrons and follows the nuclear reaction: ⁶⁴Ni(p,n)⁶⁴Cu. nih.govtandfonline.comnih.goviaea.orgfrontiersin.orgresearcher.lifenih.govresearchgate.netresearchgate.net

The proton energies employed for this reaction generally range from 11 to 15 MeV, although some facilities may use up to 18 MeV. nih.goviaea.orgfrontiersin.orgresearchgate.netresearchgate.netaip.orgbioorg.org The target material, highly enriched ⁶⁴Ni, is commonly prepared by electroplating it onto a gold disc backing. nih.govnih.govresearchgate.netaip.orgbioorg.org During irradiation, beam currents can vary, with typical values ranging from 10 µA to 60 µA, and irradiation times often extend for several hours to maximize yield. nih.govfrontiersin.orgresearchgate.netaip.orgbioorg.orgresearchgate.netsnmjournals.orgfrontiersin.org This production route is favored due to its ability to achieve high yields and high specific activities of ⁶⁴Cu, with fewer undesirable side reactions compared to other methods. nih.govfrontiersin.orgradiologykey.com

The following table summarizes typical parameters for ⁶⁴Cu production via ⁶⁴Ni(p,n)⁶⁴Cu reaction:

Parameter	Typical Range/Value	Source
Proton Energy	11-15 MeV (up to 18 MeV)	nih.goviaea.orgfrontiersin.orgresearchgate.netresearchgate.netaip.orgbioorg.org
Target Material	Enriched ⁶⁴Ni (e.g., >94.8%, 95%, 98%, 99.6%) electroplated on Gold disc	nih.govnih.govresearchgate.netaip.orgbioorg.org
Beam Current	10-60 µA	nih.govfrontiersin.orgresearchgate.netaip.orgbioorg.orgresearchgate.netsnmjournals.orgfrontiersin.org
Irradiation Time	2-8 hours (or longer)	nih.govfrontiersin.orgresearchgate.netaip.orgbioorg.orgsnmjournals.orgfrontiersin.org
⁶⁴Cu Production Yield	1.46 ± 0.3 MBq/µA·hr/mg ⁶⁴Ni aip.org, 2.3-5.0 mCi/µA·hr nih.gov, ~20 mCi/h bioorg.org, 0.09±0.01 GBq/mAh snmjournals.org	nih.govaip.orgbioorg.orgsnmjournals.org
Radionuclidic Purity (at EOS)	98.7 ± 1.6 % aip.org, >99% bioorg.orgfrontiersin.org	aip.orgbioorg.orgfrontiersin.org
Molar Activity	121.5 GBq/µmol nih.gov, 94-310 mCi/µg Cu nih.gov, 28.9 ± 13.0 GBq/µmol aip.org	nih.govnih.govaip.org

Strategies for Minimizing Radionuclidic Impurities in Product Isotopes

The proton irradiation of ⁶⁴Ni targets can lead to the formation of various radionuclidic impurities, including isotopes of cobalt (⁵⁵Co, ⁵⁶Co, ⁵⁷Co, ⁵⁸Co, ⁶¹Co) and nickel (⁵⁷Ni, ⁶⁵Ni), as well as other non-radioactive trace metal contaminants like iron and zinc. nih.govaip.org Minimizing these impurities is crucial for ensuring the high radiochemical and radionuclidic purity, and high molar activity of the final ⁶⁴Cu product, especially for its use in radiolabeling biomolecules where non-radioactive copper can compete for binding. nih.gov

Ion-exchange chromatography is the most widely employed and effective method for the separation and purification of ⁶⁴Cu from the irradiated target material and other byproducts. nih.govnih.govaip.orggoogle.com This process typically involves dissolving the irradiated nickel in hydrochloric acid and then passing the solution through an anion-exchange resin column. Different concentrations of hydrochloric acid are used sequentially to elute various components:

Concentrated HCl (e.g., 6 M HCl) is used to elute excess ⁶⁴Ni, which does not form a stable chloro complex and passes through the column. nih.govnih.govgoogle.com

Intermediate concentrations of HCl (e.g., 3 M to 6 M HCl, or specifically 4 M HCl) are used to elute radiocobalt impurities. nih.govgoogle.com

Dilute HCl (e.g., 0.1 M to 3 M HCl) is then used to elute the purified ⁶⁴Cu, which forms a stable chloro complex in concentrated HCl and is retained by the resin until the acid concentration is lowered. nih.govnih.govgoogle.com

Novel approaches, such as the use of solid-phase extractants like pyridinecarboxylic acid (PDA) derivatives attached to TENTAGEL resins, have also been developed. These extractants offer rapid purification (e.g., within ~10 minutes) and can significantly increase the effective specific activities of ⁶⁴Cu by efficiently separating other transition metals. snmjournals.org

Quality control measures, such as half-life measurements, gamma spectroscopy, and ion radiochromatography, are routinely performed to determine the radionuclidic purity and assess trace metal contamination of the produced ⁶⁴Cu. nih.govfrontiersin.orgnih.gov

The following table lists common radionuclidic impurities encountered during ⁶⁴Cu production from ⁶⁴Ni targets:

Impurity Isotope	Source
⁵⁵Co	Proton irradiation of ⁶⁴Ni nih.govaip.org
⁵⁶Co	Proton irradiation of ⁶⁴Ni nih.gov
⁵⁷Co	Proton irradiation of ⁶⁴Ni nih.govaip.org
⁵⁸Co	Proton irradiation of ⁶⁴Ni nih.gov
⁶¹Co	Proton irradiation of ⁶⁴Ni nih.govresearcher.lifeaip.org
⁵⁷Ni	Proton irradiation of ⁶⁴Ni nih.gov
⁶⁵Ni	Proton irradiation of ⁶⁴Ni nih.gov

Optimization of Production Yields in Cyclotron and Accelerator Facilities

Optimizing the production yields of radionuclides like ⁶⁴Cu in cyclotron and accelerator facilities involves a careful consideration of several interconnected factors. The rate of radionuclide production is fundamentally dependent on the magnitude of the reaction cross-section as a function of energy, the incident particle energy, the thickness of the target, and the flux (related to beam current) of incoming particles. radiologykey.comiaea.orgunm.edu

Key strategies for optimization include:

Proton Energy Selection: The excitation function of the ⁶⁴Ni(p,n)⁶⁴Cu reaction indicates that the highest yield is typically achieved at specific proton energies, often around 11.66 MeV, with good efficacy in the 6–13 MeV range. Operating within this optimal energy window helps maximize the desired reaction while minimizing the opening of unwanted nuclear channels that could produce radionuclidic impurities. frontiersin.orgresearchgate.netspbstu.ru

Target Thickness and Composition: The thickness of the enriched ⁶⁴Ni target directly impacts the interaction probability of protons. Optimizing target thickness ensures that the protons lose energy within the target in a way that maximizes the desired nuclear reaction. Using highly enriched ⁶⁴Ni targets (e.g., >95%) significantly enhances the production yield and reduces the formation of byproducts from reactions with other nickel isotopes. tandfonline.comnih.govunm.edu

Beam Current and Irradiation Time: Higher beam currents deliver a greater flux of incoming particles, directly increasing the production rate. radiologykey.comiaea.orgunm.edu Similarly, longer irradiation times contribute to higher accumulated activity, although for short-lived radionuclides like ⁶⁴Cu (half-life of 12.7 hours), a saturation factor comes into play, where the rate of production eventually balances the rate of radioactive decay. radiologykey.com

Target Cooling: High beam currents can generate significant heat in the target, necessitating robust cooling systems (e.g., water-cooled target mountings) to prevent damage to the target material and maintain stable irradiation conditions. nih.govresearchgate.netfrontiersin.org

Simulation Tools: Advanced simulation tools, such as Monte Carlo simulations using platforms like Geant4, are increasingly employed in the process design phase. These tools allow for the estimation of production yields and prediction of radionuclidic impurity content, enabling researchers to optimally set parameters below acceptable limits and balance production efficiency with cost minimization. frontiersin.orgresearchgate.net

By meticulously controlling these parameters, cyclotron and accelerator facilities can achieve high yields of high-purity ⁶⁴Cu, making it readily available for various applications.

Nuclear Reactions Involving Nickel 64

Neutron Capture Reactions on Nickel-64 and Associated Cross Sections

Neutron capture is a nuclear reaction where an atomic nucleus absorbs one or more neutrons, forming a heavier nucleus. This process is crucial in cosmic nucleosynthesis and can occur via slow (s-process) or rapid (r-process) mechanisms. wikipedia.org

The ⁶⁴Ni(n,γ)⁶⁵Ni reaction involves the capture of a thermal neutron by a ⁶⁴Ni nucleus, leading to the formation of ⁶⁵Ni and the emission of gamma rays. wikipedia.orgresearchgate.net Thermal neutrons are neutrons that have been slowed down to thermal energies (approximately 0.025 eV). eichrom.com The thermal neutron capture cross-section for ⁶⁴Ni is reported to be 1.63 ± 0.07 barns osti.gov or 1.480 barns jaea.go.jp.

The ⁶⁵Ni isotope produced has a half-life of 2.5172 hours and undergoes beta-minus decay to ⁶⁵Cu. epa.gov

Reaction	Neutron Energy	Cross Section (barns)	Product Isotope	Half-life of Product
⁶⁴Ni(n,γ)⁶⁵Ni	Thermal (0.025 eV)	1.63 ± 0.07 osti.gov	⁶⁵Ni	2.5172 hours
⁶⁴Ni(n,γ)⁶⁵Ni	Thermal (0.025 eV)	1.480 jaea.go.jp	⁶⁵Ni	2.5172 hours

Measurements of fast-neutron capture cross-sections for ⁶⁴Ni have been conducted to understand reaction mechanisms, individual-level parameters, and average-level properties. aps.org These measurements are particularly challenging due to the scarcity and discrepancies in available experimental data. inaf.it Recent time-of-flight measurements at the n_TOF facility at CERN have shown discrepancies with previously recommended cross-sections in evaluated nuclear data libraries, including the non-observation of a previously reported large resonance at 9.52 keV. inaf.it

The fast neutron capture cross section for ⁶⁴Ni at 14 MeV is approximately 6.312 µb, and its fission spectrum average is 2.777 mb. jaea.go.jp

Reaction	Neutron Energy	Cross Section
⁶⁴Ni(n,γ)⁶⁵Ni	14 MeV	6.312 µb jaea.go.jp
⁶⁴Ni(n,γ)⁶⁵Ni	Fission Spectrum Average	2.777 mb jaea.go.jp

The neutron capture cross-section of ⁶⁴Ni is a critical parameter in nuclear astrophysics for accurately simulating stellar nucleosynthesis and validating stellar models. inaf.itinaf.it ⁶⁴Ni serves as a seed nucleus in the s-process (slow neutron capture process) and acts as an effective bottleneck for the production of heavier nuclei along the s-process path. inaf.itinaf.itresearchgate.net Its neutron capture cross-section is one of the key nuclear parameters that significantly influence the uncertainty in the predicted abundances of many s-process nuclei up to lead. inaf.it

Discrepancies observed in SiC presolar grains between measured ⁶⁴Ni isotopic ratios and predictions from stellar models suggest a potential inaccuracy in the currently recommended neutron capture cross-section value for ⁶⁴Ni. inaf.it Furthermore, ⁶⁴Ni is among the neutron-rich nuclei whose nucleosynthesis is strongly affected by electron capture rates in Type Ia supernovae models. aanda.org

Nickel, including its isotope ⁶⁴Ni, is utilized in nuclear reactor cores, particularly in specialized components such as springs and high-strength fasteners, due to its unique nuclear properties. researchgate.net Nickel reactors are also being explored as a potential clean energy source, utilizing natural radioisotopes like ⁶⁴Ni and ⁵⁸Ni in conjunction with moderator materials. tinita.in

Astrophysical Implications for Stellar Nucleosynthesis and Element Formation

Charged-Particle Induced Reactions on Nickel-64

Charged-particle induced reactions on ⁶⁴Ni are important for producing various radioisotopes, particularly for medical applications. hzdr.de

The ⁶⁴Ni(p,n)⁶⁴Cu reaction is the primary method for producing the radionuclide ⁶⁴Cu, which is widely used in positron emission tomography (PET) studies and internal radiotherapy. hzdr.deresearchgate.net This reaction involves a proton striking a ⁶⁴Ni nucleus, leading to the emission of a neutron and the formation of ⁶⁴Cu. hzdr.deresearchgate.net

The production of ⁶⁴Cu via this reaction often utilizes enriched ⁶⁴Ni targets due to the high cost of the isotope and the need for high specific activity. hzdr.despbstu.ru Cross-section measurements for this reaction have been conducted across various proton energies. For instance, a peak cross-section of 670 mb for the ⁶⁴Ni(p,n) reaction has been determined at proton energies up to 56 MeV. capes.gov.br

Reaction	Incident Particle	Target Isotope	Product Isotope	Peak Cross Section	Application
⁶⁴Ni(p,n)⁶⁴Cu	Proton	⁶⁴Ni	⁶⁴Cu	670 mb (up to 56 MeV) capes.gov.br	PET imaging, Radiotherapy researchgate.net

Deuteron-Induced Reaction Studies

Deuteron-induced reactions on ⁶⁴Ni have been extensively studied, primarily due to their relevance in producing medically important radioisotopes like Copper-64 (⁶⁴Cu). The ⁶⁴Ni(d,2n)⁶⁴Cu reaction is a prominent pathway for ⁶⁴Cu production, especially when irradiating enriched ⁶⁴Ni targets nih.govnih.govnih.govwikipedia.orguni.lu. Theoretical studies suggest that the maximum cross-section value for the (d,2n) reaction can reach approximately 800 millibarns (mb) at 14 MeV, which is higher than that for proton-induced reactions like (p,n) nih.gov. The excitation function for the ⁶⁴Ni(d,2n)⁶⁴Cu reaction has been experimentally measured, showing a maximum effective cross-section of 7.2 ± 0.9 mb at 16.2 MeV when using natural nickel targets nih.gov.

Compared to proton irradiation, utilizing deuterons as projectiles for ⁶⁴Cu production can lead to the use of smaller quantities of the expensive ⁶⁴Ni target material for the same produced activity nih.gov. However, deuteron (B1233211) beams can also produce Nickel-65 (⁶⁵Ni), which subsequently decays to Copper-65 (⁶⁵Cu), impacting the final specific activity of the ⁶⁴Cu product nih.gov. Experimental data for the ⁶⁴Ni(d,p)⁶⁵Ni reaction cross-sections have also been determined nih.gov. Theoretical calculations using nuclear model codes such as TALYS and EMPIRE have been employed to predict excitation functions for deuteron-induced reactions on ⁶⁴Ni, with compound nucleus cross-section calculations often showing better agreement with experimental values compared to pre-equilibrium models uni.lu.

Table 1: Selected Deuteron-Induced Reaction Cross-Sections on ⁶⁴Ni

Reaction Channel	Incident Deuteron Energy (MeV)	Maximum Cross-Section (mb)	Product Isotope	Reference
⁶⁴Ni(d,2n)⁶⁴Cu	14	~800 (theoretical)	⁶⁴Cu	nih.gov
⁶⁴Ni(d,2n)⁶⁴Cu	16.2	7.2 ± 0.9 (experimental)	⁶⁴Cu	nih.gov

Alpha-Particle Induced Reaction Studies

Alpha-particle induced reactions on stable nickel isotopes, including ⁶⁴Ni, have been systematically investigated, often using techniques such as γ-summing nih.gov. Excitation functions for alpha-particle induced reactions on ⁶⁴Ni have been measured at incident energies up to 40 MeV americanelements.comnih.gov. For the ⁶⁴Ni(α,γ) reaction, experimental measurements have extended the energy range of measured cross-sections up to 8.7 MeV nih.gov. These experimental results provide valuable data for testing cross-section predictions derived from theoretical calculations, particularly those based on the Hauser-Feshbach model nih.gov.

The ⁶⁴Ni(α,p)⁶⁷Cu reaction is another significant pathway, especially for the production of Copper-67 (⁶⁷Cu), which is of interest for cancer research and theranostic applications scribd.com. This reaction route requires less enriched ⁶⁴Ni target material compared to proton or deuteron production routes for a comparable amount of ⁶⁷Cu activity scribd.com. Experimental data for alpha-particle induced reactions on natural nickel have been obtained using techniques like the stacked-foil activation technique and high-resolution γ-ray spectrometry scribd.com. Comparisons of these experimental data with theoretical model calculations, such as those from the TALYS code, have shown reasonable agreement scribd.com.

Theoretical Modeling and Evaluation of Nuclear Reaction Cross Sections

Theoretical modeling plays a critical role in predicting nuclear reaction cross sections, especially when experimental data are scarce or difficult to obtain nih.govmetabolomicsworkbench.org. These models are essential for various applications, including astrophysics and reactor design wikipedia.org.

Statistical Model Approaches (e.g., Hauser-Feshbach Theory)

The Hauser-Feshbach statistical theory is a widely used approach for calculating nuclear reaction cross sections, particularly for reactions proceeding via compound nucleus formation wikipedia.orgwikipedia.org. This theory is sensitive to various nuclear physics inputs, including deformations, masses, level data, and models describing level density, γ-strength functions, and particle-nucleus optical model potentials nih.gov. For ⁶⁴Ni, Hauser-Feshbach calculations have been employed to predict capture cross sections averaged over many resonances wikipedia.org.

Codes like TALYS 1.6 are frequently used to perform Hauser-Feshbach calculations nih.gov. These codes allow for the selection of various model combinations, which can influence the resulting cross-section predictions nih.gov. Systematic studies involving experimental measurements and Hauser-Feshbach calculations help constrain the choice of input models, thereby reducing discrepancies between theoretical predictions and measured cross-sections nih.gov. While Hauser-Feshbach predictions are generally within acceptable limits (typically up to a factor of 3), the choice of input models can sometimes lead to an order of magnitude discrepancy nih.gov.

Considerations of Direct Reaction Mechanisms

While compound nucleus formation often dominates nuclear reactions at lower energies, direct reaction mechanisms can also contribute, especially at higher incident energies nih.govwikipedia.org. Direct reactions involve a more direct interaction between the projectile and the target nucleus, without the formation of a long-lived compound nucleus chemicalbook.com. For instance, in the ⁶⁴Zn(n,α)⁶¹Ni reaction (a neighboring nucleus to ⁶⁴Ni, offering insights into similar reaction types), compound processes are dominant across a wide energy interval, with pre-equilibrium mechanisms becoming active after 7-8 MeV nih.gov. Direct mechanisms, however, are often found to be negligible in such reactions wikipedia.orgnih.gov.

Studies involving heavy-ion reactions, such as ⁸⁶Kr + ⁶⁴Ni at 15 MeV/nucleon, also investigate direct interaction mechanisms like direct inelastic scattering (DIT) epa.gov. These studies aim to understand the reaction mechanisms that dominate the production of neutron-rich nuclei in the Fermi energy region epa.gov. While direct mechanisms can contribute, their contribution is often orders of magnitude lower than that of compound processes at certain energy ranges wikipedia.org.

Methodologies for Nuclear Data Evaluation and Standardization

The evaluation and standardization of nuclear data for isotopes like ⁶⁴Ni are crucial for various scientific and technological applications wikipedia.orgamericanelements.com. This process involves a careful analysis of available experimental data, combined with theoretical model calculations wikipedia.orgamericanelements.com. Evaluated nuclear data libraries, such as JENDL and CENDL, provide comprehensive sets of cross-sections for various reactions, including total, elastic and inelastic scattering, capture, and particle emission reactions wikipedia.orgamericanelements.com.

Methodologies for nuclear data evaluation typically involve:

Compilation and analysis of experimental data: This includes data from various measurements, often covering wide energy ranges wikipedia.org. For example, total neutron cross-sections for ⁶⁴Ni have been evaluated based on experimental data wikipedia.orgwikipedia.org.

Nuclear model calculations: Theoretical models, including optical models and statistical models (like Hauser-Feshbach theory), are used to estimate cross-sections, especially where experimental data are sparse wikipedia.orgwikipedia.org. Codes like TALYS, EMPIRE, and STAPRE are commonly employed for these calculations wikipedia.orguni.lu.

Consistency checks and benchmarking: Evaluated data are subjected to consistency checks and benchmark tests to ensure their quality and reliability wikipedia.orgwikipedia.orgamericanelements.com. Discrepancies between evaluated data and new measurements or between different evaluations are continually addressed wikipedia.org.

Covariance evaluation: Modern nuclear data libraries also include covariance files for cross-sections, providing uncertainties associated with the evaluated data americanelements.com.

The goal of these methodologies is to provide high-quality, reliable nuclear data that can be used in diverse fields, from nuclear reactor design to medical radioisotope production wikipedia.orgamericanelements.com.

Isotope Geochemistry and Cosmochemistry of Nickel 64

Tracing Nucleosynthetic Origins and Stellar Formation Environments

Nickel, an iron-peak element with five stable isotopes, is cosmochemically abundant and carries a rich isotopic signature. The relative abundances of nickel isotopes, including the notably neutron-rich nuclide Nickel-64, vary depending on the diverse stellar formation environments, offering a valuable record of the Solar System's nucleosynthetic heritage. americanelements.com

Cosmochemical Variations in Nickel-64 Abundances

The presence of "isotopic anomalies" within meteoritic materials provides opportunities to fingerprint individual stellar sources. These anomalies are identified by non-zero mass-independent isotopic compositions relative to a terrestrial reference material, such as NIST SRM 986. americanelements.com Studies have shown that mass-independent isotopic variations in nickel, including Nickel-64, exist in bulk meteorites, generally reflecting the heterogeneous distribution of distinct nucleosynthetic components or presolar grains in the early Solar System. nih.govwikipedia.orgnih.govfishersci.com

Specifically, Calcium-Aluminum-rich Inclusions (CAIs) found in primitive meteorites document isotopic anomalies in refractory elements, including nickel, that were hosted in the minerals from which they formed. americanelements.com Carbonaceous chondrites are also enriched in the same isotopic component found in CAIs, though the trend in these chondrites is attributed to variable abundances of specific presolar grains in their matrices. americanelements.com CI chondrites, a type of carbonaceous chondrite, notably exhibit the largest μ⁶²Ni and μ⁶⁴Ni values among carbonaceous chondrites, indicating a distinct nucleosynthetic signature.

Observed ranges of mass-independent Nickel isotopic anomalies in chondrites (expressed in ε-notation, parts per ten thousand deviations from a terrestrial reference) highlight these variations:

Isotope Ratio (Normalized to ⁵⁸Ni/⁶¹Ni)	Range of ε-values in Chondrites	Typical Sample Precision (2 s.e.)
ε⁶⁰Ni	0.15	0.03
ε⁶²Ni	0.29	0.05
ε⁶⁴Ni	0.84	0.08

Data adapted from research findings on bulk chondritic meteorites. nih.gov

Implications for the Nucleosynthetic Heritage of the Solar System

Nickel isotopes are thought to be dominantly produced during nuclear statistical equilibrium (e-process) in supernovae. americanelements.com Neutron-rich isotopes like Nickel-62 and Nickel-64 are over-produced in neutron-rich environments, such as those found in giant stars like supernovae. nih.govereztech.comamericanelements.com While identifying specific nucleosynthetic contributions from individual stellar events within the average Solar System composition is challenging, the isotopic anomalies in meteoritic material provide crucial clues. americanelements.com

Research suggests that the nickel isotopic variability observed in Solar System materials, including the variations in Nickel-64, can be explained by the variable admixture of material from the silicon-sulfur (Si-S) zone of a Type II supernova (SNII). nih.govnih.gov This implies that the heterogeneous distribution of isotopic anomalies in the early Solar System likely resulted from the nebular sorting of chemically or physically distinct materials bearing different amounts of isotopes synthesized proximally to the collapse of the protosolar nebula. nih.govwikipedia.orgfishersci.comnih.gov

Investigation of Mass-Independent Isotopic Anomalies in Nickel-64

Mass-independent isotopic anomalies in heavy elements, including Nickel-64, are generally believed to reflect the heterogeneous distribution of distinct nucleosynthetic components in the early Solar System. wikipedia.orgfishersci.be

Correlated Isotopic Heterogeneities in Meteoritic Materials

Isotopic anomalies in Nickel-64 often show correlations with anomalies in other neutron-rich nuclides, such as ⁵⁴Cr and ⁴¹K, in meteoritic samples. wikipedia.orgamericanelements.comfishersci.be For instance, positive correlations have been observed between ⁴¹K, ⁶⁴Ni, and ⁵⁴Cr, suggesting that ⁴¹Ca (the precursor of ⁴¹K) was likely produced in a Type II supernova shell. fishersci.be These correlations provide compelling evidence for a shared nucleosynthetic heritage among these elements and indicate an incomplete mixing of materials from different stellar sources in the protoplanetary disk. fishersci.be

While some studies initially inferred coupled enrichments in neutron-rich isotopes like ⁶²Ni and ⁶⁴Ni, more recent high-precision measurements suggest that variability in the neutron-poor ⁵⁸Ni best explains the observed nickel isotopic differences in bulk samples. This indicates that the anomalies are likely due to variations in ⁵⁸Ni rather than correlated anomalies in ⁶²Ni and ⁶⁴Ni. americanelements.comnih.govnih.gov

Insights into Early Solar System Processes and Homogenization

The presence of mass-independent isotopic anomalies in Nickel-64 in meteorites indicates that the early Solar System was not entirely isotopically homogeneous. These anomalies are generally attributed to the heterogeneous distribution of presolar grains—stardust that predates the formation of the Solar System—within the protoplanetary disk. wikipedia.orgnih.govfishersci.com The extent of these anomalies, typically smaller in bulk meteorites compared to individual presolar grains, suggests that some degree of homogenization of primordial dust and gas occurred over time within the protoplanetary disk. nih.gov However, the persistence of these anomalies demonstrates that complete homogenization was not achieved, preserving a record of the diverse stellar inputs to the nascent Solar System.

Analytical Techniques for High-Precision Isotopic Measurements (e.g., Multi-Collector Inductively Coupled Plasma Mass Spectrometry)

High-precision isotopic measurements of nickel, including Nickel-64, are primarily performed using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). ereztech.com This technique allows for the simultaneous detection of multiple isotopes, enabling highly precise isotope ratio measurements.

The analytical process typically involves:

Sample preparation: This is a crucial step to avoid spectral and non-spectral interferences. It often includes a high-yield nickel separation procedure, commonly based on a combination of anion and cation exchange chromatography. Innovative two-step chromatographic procedures have been developed to efficiently isolate nickel from various geological matrices, reducing the use of organic reagents and improving sample throughput.

Mass Spectrometry: The purified nickel sample is introduced as an aerosol into an inductively coupled plasma (ICP), where elements are atomized and ionized. The ions are then directed into the mass spectrometer for isotopic analysis. Instrumental mass discrimination is corrected for using methods such as the double spike combined with sample-standard bracketing.

MC-ICP-MS has significantly improved the precision of Nickel-64 measurements. For instance, the external precision on the mass-bias-corrected ⁶⁴Ni/⁵⁸Ni ratio obtained via MC-ICP-MS has been reported as ±1.5 ε (2σ), which is an improvement over previous studies using thermal ionization mass spectrometry.

Analysis of Mass-Dependent Isotopic Fractionation in Geological Processes

Mass-dependent isotopic fractionation of nickel is observed across a spectrum of geological processes, ranging from high-temperature magmatic events to low-temperature surface interactions. The reported range of δ⁶⁰Ni values from natural and anthropogenic sources spans from approximately -1.03‰ to +2.5‰. researchgate.net This variability underscores the utility of Ni isotopes in deciphering the conditions and mechanisms of various geological transformations.

Isotopic Signatures in Magmatic Sulfide (B99878) Mineralization

Significant and often large Ni isotopic fractionations are observed in high-temperature magmatic systems, particularly those involving sulfide mineralization. ifremer.frysxb.ac.cn For instance, unusual and relatively large δ⁶⁰Ni fractionations, up to 0.90‰, have been documented between silicates and sulfides in komatiitic systems. ifremer.fr In komatiite-associated sulfide mineralization, δ⁶⁰Ni values can range from -1.02‰ to +0.15‰, consistent with a two-stage fractionation process. ifremer.frresearchgate.net This process involves isotopic exchange between komatiitic lava and sulfide melt, followed by fractional crystallization of cumulus sulfide minerals from the sulfide melt. ifremer.frresearchgate.netnih.gov

Similar large fractionations have been reported in sulfides hosted in other mafic systems, such as Norilsk, Russia (δ⁶²Ni/⁶⁰Ni from -1.33‰ to +0.63‰), and Sudbury (δ⁶⁰Ni from -1.69‰ to +0.41‰). ifremer.fr Theoretical calculations suggest that Ni isotope fractionation among sulfides exhibits an approximately linear dependence on the Ni-S bond length, temperature, and the Fe/Ni ratio of sulfide minerals. ifremer.fr The involvement of sulfides in high-temperature magmatic systems is considered a primary control on Ni isotope variations, with processes like dissolution, crystallization, segregation, and interaction with silicate (B1173343) magma playing crucial roles. ysxb.ac.cn

Table 1: Representative δ⁶⁰Ni Values in Magmatic Sulfide Systems

System/Material	δ⁶⁰Ni Range (‰)	Reference
Komatiite-associated sulfides	-1.02 to +0.15	ifremer.frresearchgate.net
Norilsk sulfides	-1.33 to +0.63	ifremer.fr
Sudbury sulfides	-1.69 to +0.41	ifremer.fr
Komatiite samples (no sulfide)	+0.14	researchgate.net

Nickel-64 Fractionation in Terrestrial Mantle Studies

Igneous and mantle-derived rocks generally exhibit a more restricted range of δ⁶⁰Ni values compared to sulfide-rich systems. hawaii.eduifremer.fr Studies suggest an average Bulk Silicate Earth (BSE) Ni isotopic composition ranging from approximately +0.05‰ to +0.11‰ (relative to NIST SRM 986), with observed values for igneous and mantle-derived rocks typically falling between -0.13‰ and +0.16‰. hawaii.eduifremer.frresearchgate.net

Mantle metasomatism is identified as a significant factor contributing to the heterogeneity of Ni isotopes within the terrestrial mantle. ysxb.ac.cnresearchgate.net While silicate partial melting or melt depletion are generally not thought to noticeably fractionate Ni isotopes, the dissolution of recycled sulfides into mantle melts can lead to isotopically light Ni signatures in mafic rocks. nih.govresearchgate.net Conversely, basalts derived from sulfur-free or barren and reduced mantle domains tend to be characterized by heavier Ni isotopic compositions. researchgate.net The debate continues regarding whether terrestrial core formation or late accretion was the primary driver of observed Ni isotope fractionation in the silicate Earth. nih.gov

Table 2: Nickel Isotopic Compositions in Terrestrial Mantle and Related Rocks

Material/Source	Average δ⁶⁰Ni (‰)	Range (‰)	Reference
Bulk Silicate Earth (BSE)	+0.05 to +0.11	-	hawaii.eduifremer.frresearchgate.net
Igneous & Mantle-derived rocks	-	-0.13 to +0.16	hawaii.eduifremer.fr
Sabzevar basalts (intraplate)	+0.15 ± 0.08	-	researchgate.net
Serpentinized peridotites	+0.16 ± 0.06	-	researchgate.net
Freshest NUB peridotites	+0.16 ± 0.01	-	nih.gov
Mantle peridotite xenoliths	-	up to 2.87 (most within 0.4)	ifremer.fr

Isotopic Variability in Low-Temperature Biogeochemical Cycling

Low-temperature processes, particularly continental weathering and biological activity, induce significant Ni isotopic fractionation. rsc.orggeoscienceworld.orgresearchgate.net During rock weathering, Ni isotopic fractionation can reach up to 0.63‰. researchgate.net This process often results in the retention of lighter Ni isotopes in solid weathering products, while dissolved Ni becomes enriched in heavier isotopes. researchgate.net For example, dissolved Ni in major rivers is typically enriched in heavy isotopes compared to the continental rocks from which it originated. researchgate.net Secondary, hydrous, Ni-rich Mg-silicates from laterite profiles can show enrichment in heavy isotopes, with δ⁶⁰Ni values from +0.29‰ to +0.90‰. researchgate.net

Biological processes, such as those carried out by methanogens, cause substantial Ni isotope fractionation, with methanogens assimilating lighter isotopes and leaving residual media enriched in heavier isotopes. rsc.orgifremer.frpnas.orgnsf.gov This suggests the potential for Ni isotopes to identify paleo-methane release events and understand past marine environmental changes. rsc.org Chemical precipitation and adsorption, including abiotic Ni sorption onto Mn oxides, can also produce varying degrees of Ni isotope fractionation, with laboratory experiments demonstrating fractionation effects of up to 4‰ for Ni sorption onto Mn oxides. researchgate.netnsf.gov Marine Fe-Mn deposits, which are significant sinks for Ni in the oceans, also display systematic differences in Ni isotope signatures related to their formation mechanisms (hydrogenetic vs. hydrothermal). ifremer.fr Manganese nodules (e.g., USGS geostandards Nod-A-1 and Nod-P-1) have been measured with δ⁶⁰Ni values of 1.09 ± 0.06‰ and 0.41 ± 0.06‰, respectively. ifremer.fr

Table 3: Nickel Isotopic Compositions in Low-Temperature Environments

Material/Process	δ⁶⁰Ni Range/Value (‰)	Reference
Continental weathering	up to 0.63	researchgate.net
Secondary Ni-rich Mg-silicates	+0.29 to +0.90	researchgate.net
Organic-rich marine shales	~0.5	geoscienceworld.org
Coal and banded ironstone formation	Modestly elevated	geoscienceworld.org
Dissolved Ni in major rivers	Enriched in heavy isotopes	researchgate.net
Methanogenesis (cell-aqueous)	~0.8 (fractionation effect)	nsf.gov
Ni sorption onto Mn oxides (particulate-aqueous)	~4 (fractionation effect)	nsf.gov
Mn-nodule Nod-A-1	1.09 ± 0.06	ifremer.fr
Mn-nodule Nod-P-1	0.41 ± 0.06	ifremer.fr
Dissolved Ni in ETNP water column	+1.4 to +1.6	nsf.gov

Future Research Directions and Methodological Advancements for Nickel 64 Studies

Advancements in Nuclear Model Predictive Capabilities

The nucleus of Nickel-64 (Ni) exhibits a phenomenon known as shape coexistence, where it can adopt multiple distinct shapes depending on its energy state energy.govans.orgresearchgate.netjps.jpanl.goveurekalert.org. Specifically, Ni has been observed to possess a spherical ground state, alongside elongated (prolate) and flattened (oblate) shapes at higher excitation energies energy.govans.organl.gov. This triple shape-coexistence indicates profound changes in the arrangement of protons and neutrons within the nucleus energy.gov.

Advancements in nuclear model predictive capabilities, particularly large-scale nuclear model calculations and Monte Carlo shell-model (MCSM) calculations, have been instrumental in predicting these coexisting shapes in Ni energy.govresearchgate.netjps.jpresearchgate.net. These calculations have also helped to link the occurrence of shape coexistence to specific components of the nuclear force, contributing to a more complete understanding of the fundamental interactions between nucleons energy.gov. The observed nuclear properties of Ni serve as crucial benchmarks in the ongoing quest to develop a fully predictive model of atomic nuclei energy.gov.

Further research in this area involves refining shell model calculations, such as the Shell Model Monte Carlo (SMMC) method, which is a powerful technique for calculating statistical and collective properties of nuclei in vast model spaces researchgate.netmdpi.com. These models are vital for understanding exotic nuclear structures, including shape coexistence and shape phase transitions mdpi.com. The concept of Type-II shell evolution, where the nuclear shell structure changes within the same nucleus due to different configurations, is particularly relevant for explaining shape coexistence in neutron-rich nickel isotopes jps.jpresearchgate.netmdpi.com. The monopole tensor interaction is recognized as a key factor driving shape coexistence at zero spin in Ni researchgate.netmdpi.com. Continued development of these theoretical frameworks, coupled with experimental validation, will enhance the accuracy of nuclear structure predictions for Ni and other nuclei.

Development of Novel Experimental Techniques for Probing Nuclear Structure

Probing the intricate nuclear structure of Ni requires sophisticated experimental techniques, and recent advancements have enabled unprecedented insights. The confirmation of triple shape-coexistence in Ni, for instance, was achieved through an orchestrated effort involving experimental data from four major nuclear science facilities energy.gov.

Key experimental techniques employed in Ni studies include:

Multistep Coulomb Excitation: This technique involves accelerating a sample of Ni nuclei towards a target, such as lead, to excite the Ni nuclei to higher energy states through electromagnetic forces ans.organl.gov. This process allows researchers to observe how the nucleus changes shape when excited ans.organl.gov.

Gamma-Ray Spectrometry (GRETINA): After excitation, the GRETINA gamma-ray spectrometer analyzes the gamma rays emitted as the excited Ni nuclei decay back to their ground states, providing crucial information about their energy levels and transitions ans.organl.gov.

Charged Particle Detectors (CHICO2): Used in conjunction with gamma-ray spectrometry, detectors like CHICO2 help determine the direction of particles involved in atomic interactions, which is essential for inferring the shapes of the Ni nuclei during their excited states ans.organl.gov.

Nuclear Resonance Fluorescence (NRF): This technique has been utilized to investigate the low-spin structure of Ni and provide evidence for shape coexistence researchgate.net.

(d,p) and (d,t) Reactions: These nuclear reactions, involving deuteron (B1233211) beams, have been used to study nuclear levels in nickel isotopes, including Ni. Absolute differential cross sections are obtained from isotopically enriched targets, and distorted-wave Born approximation (DWBA) calculations are applied to extract spectroscopic factors and angular momentum transfer (l values) aps.orgaps.org.

Elastic Scattering Experiments: Elastic scattering angular distributions have been measured for reactions such as Ni + Ni near the Coulomb barrier, employing new kinematic coincidence techniques to understand nuclear interactions osti.gov. Real-photon scattering experiments are also used to study the dipole response of medium-mass nuclei like Ni uni-koeln.de.

Laser Spectroscopy: This method allows for the precise determination of nuclear charge radii of nickel isotopes, offering insights into their size and charge distribution aps.org.

These advanced experimental techniques, often requiring large-scale facilities and collaborative efforts, are continually being refined to achieve higher sensitivity and precision, providing invaluable data for validating and improving nuclear models.

Innovations in Isotope Enrichment and Target Fabrication Technologies

The high cost and limited availability of highly enriched isotopes like Nickel-64 pose significant challenges for research and applications cnnc.com.cnresearchgate.net. Consequently, innovations in isotope enrichment and target fabrication technologies are critical for advancing Ni studies.

Current and emerging enrichment methods for Ni include:

Quantum Enrichment (QE): This novel laser-based technique selectively ionizes and separates isotopes with high precision aspisotopes.comaspisotopes.comglobenewswire.com. It is particularly efficient for enriching elements in solid form, such as nickel aspisotopes.com. Companies like ASP Isotopes are actively developing and planning to construct Quantum Enrichment plants specifically for Ni, anticipating commercial production in 2025 to address supply challenges aspisotopes.comglobenewswire.com.

Electromagnetic Isotope Separation (EMIS): EMIS separates isotopes using strong magnetic fields, offering high enrichment levels osti.govisotopes.gov. Oak Ridge National Laboratory (ORNL) is developing fourth-generation EMIS devices, known as Double Electromagnetic Isotope Separation (DEMIS), with the goal of achieving ultra-high enrichment (e.g., 99.999+%) starting from natural feedstock. Initial operations of new EMIS units are planned for Ni enrichment in 2025 osti.gov.

Gas Centrifugation: This method involves rotating a gaseous form of the element (e.g., Ni(PF)) at high speed to separate isotopes by centrifugal force researchgate.net. It is suitable for higher throughput and lower enrichment compared to EMIS osti.gov.

Aerodynamic Separation Process (ASP): Similar to a stationary wall centrifuge, ASP is an aerodynamic technique used for separating gases with lower atomic mass aspisotopes.com.

Emerging Interdisciplinary Applications in Nuclear Astrophysics and Earth Sciences

Research on Nickel-64, rooted in fundamental nuclear physics, has significant implications for various interdisciplinary fields, particularly nuclear astrophysics.

Nuclear Astrophysics: Studies of Ni contribute to a deeper understanding of the strong nuclear force, which is fundamental to processes occurring in stars and stellar explosions ans.organl.gov. Shell model calculations and experimental data on nickel isotopes are crucial inputs for simulations of astrophysical phenomena, including stellar nucleosynthesis and the dynamics of core-collapse supernovae d-nb.info. For instance, understanding electron capture rates in massive stars, which are sensitive to the details of Gamow-Teller strength distributions, relies heavily on large-scale shell model calculations for nuclei like Ni d-nb.info. The observed shape changes in Ni when excited to higher energy states provide insights into how nuclear structure evolves, laying foundational knowledge for future discoveries in astrophysics anl.gov. The evolution of nuclear shapes in nickel isotopes is an active area of study with direct relevance to nuclear astrophysics researchgate.net.

Earth Sciences: While the direct emerging interdisciplinary applications of Nickel-64 specifically in Earth sciences are not extensively detailed in the provided search results, the broader field of nuclear physics, which includes isotope studies, does have connections. For example, stable isotopes are used in geochronology and cosmochemistry. However, the search results did not yield specific emerging applications of Ni in these Earth science sub-disciplines. Future research could explore the potential of Ni as a tracer in geochemical processes or its role in understanding planetary formation and evolution, though specific methodologies or findings in this regard were not identified in the current search.

Q & A

Q. What are the recommended methodologies for synthesizing and characterizing Nickel-64 in experimental settings?

Nickel-64 synthesis typically involves neutron irradiation of natural nickel isotopes (e.g., ⁶²Ni) in nuclear reactors or accelerators. Characterization requires mass spectrometry (e.g., TIMS or ICP-MS) for isotopic purity verification and neutron activation analysis (NAA) to quantify trace impurities . For reproducibility, experimental protocols must detail irradiation time, neutron flux, and post-irradiation chemical separation steps (e.g., ion-exchange chromatography). Ensure purity by cross-referencing results with X-ray diffraction (XRD) for structural validation .

Q. How should researchers design experiments to study the isotopic effects of Nickel-64 in chemical reactions?

Controlled comparative studies using natural nickel (non-enriched) and ⁶⁴Ni are essential. Isotopic substitution experiments should isolate variables such as reaction kinetics, thermodynamic stability, and bonding behavior. Use isotopic labeling with ⁶⁴Ni in catalytic or electrochemical systems, paired with spectroscopic techniques (e.g., EXAFS or NMR) to track isotopic distribution. Statistical models must account for isotopic mass differences and their impact on reaction pathways .

Q. What are the best practices for ensuring reproducibility in Nickel-64 experiments?

Document all experimental parameters: irradiation conditions, chemical purification steps, and instrumental settings (e.g., detector calibration in mass spectrometry). Share raw data and protocols in supplementary materials, adhering to journal guidelines for metadata inclusion . Cross-validate results with independent methods (e.g., comparing NAA with gamma spectroscopy) to mitigate systematic errors .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported isotopic stability data for Nickel-64?

Contradictions often arise from variations in sample purity or measurement techniques. Conduct a meta-analysis of existing studies, focusing on methodological differences (e.g., irradiation vs. enrichment sources). Replicate disputed experiments under controlled conditions, using high-purity ⁶⁴Ni (>99.9%) and standardized characterization tools. Apply the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate hypotheses and experimental redesigns .

Q. What advanced computational models are suitable for predicting the nuclear properties of Nickel-64?

Density Functional Theory (DFT) and Monte Carlo simulations (e.g., GEANT4) are widely used to model ⁶⁴Ni’s nuclear structure and decay pathways. Validate predictions with experimental neutron cross-section data and compare results with databases like IAEA’s Nuclear Data Services. Address discrepancies by refining model parameters (e.g., pairing correlations or shell effects) and publishing negative results to enhance transparency .

Q. How can isotopic tracing with Nickel-64 improve understanding of metabolic pathways in biochemical systems?

Design tracer studies using ⁶⁴Ni-labeled biomolecules (e.g., metalloenzymes) and track isotopic incorporation via nanoSIMS or radioactive decay imaging. Control for isotopic dilution effects by quantifying intracellular nickel pools. Use kinetic modeling to distinguish between isotopic exchange and metabolic turnover. Ethical considerations require strict adherence to radiation safety protocols and institutional review board (IRB) approvals .

Methodological and Analytical Guidance

Q. What statistical approaches are recommended for analyzing low-abundance Nickel-64 data in environmental samples?

Employ Bayesian statistics to handle low signal-to-noise ratios, incorporating prior knowledge of isotopic abundance (e.g., natural ⁶⁴Ni abundance: ~0.926%). Use detection limit assessments (e.g., LOD/LOQ calculations) and outlier tests (Grubbs’ test) to validate measurements. Report uncertainties with confidence intervals and provide raw datasets for independent verification .

Q. How should researchers structure a literature review to address gaps in Nickel-64 applications?

Begin with keyword searches in specialized databases (e.g., INIS, PubMed, or SciFinder) using terms like “⁶⁴Ni isotope applications” or “nickel-64 nuclear chemistry.” Organize findings thematically (e.g., catalysis, radiopharmaceuticals) and identify gaps using frameworks like PICO (Population, Intervention, Comparison, Outcome). Critically evaluate sources for biases, prioritizing peer-reviewed journals over preprints .

Q. What ethical and data integrity standards apply to Nickel-64 research?

Follow FAIR principles (Findable, Accessible, Interoperable, Reusable) for data management. Disclose funding sources and conflicts of interest in submissions. Use plagiarism-detection software for manuscript drafts and ensure compliance with nuclear material handling regulations (e.g., IAEA safety guidelines). Archive lab notebooks and spectra in repositories like Zenodo for long-term access .

Tables: Key Data for Nickel-64 Research

Property	Value/Technique	Reference
Natural abundance	0.926%
Half-life	Stable
Preferred synthesis method	Neutron irradiation of ⁶²Ni
Characterization tools	TIMS, ICP-MS, NAA
Common applications	Nuclear physics, tracer studies